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Compound of Interest

Compound Name: 2,3-Difluoro-6-nitrophenol

Cat. No.: B104600 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of 2,3-Difluoro-6-nitrophenol (CAS No. 82419-26-9). Adherence to these guidelines

is paramount for ensuring a safe laboratory environment and minimizing risks associated with

this chemical.

Hazard Identification and Classification
2,3-Difluoro-6-nitrophenol is a hazardous substance that poses significant health risks.[1][2] It

is harmful if swallowed, inhaled, or in contact with skin.[1][2] It causes serious eye irritation,

skin irritation, and may cause respiratory irritation.[1][2]

GHS Hazard Classification:
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Hazard Class Category

Acute Toxicity, Oral Category 4

Acute Toxicity, Dermal Category 4

Acute Toxicity, Inhalation Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Source: Fisher Scientific, PubChem[1][2]

Hazard Statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H332: Harmful if inhaled.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,3-Difluoro-6-nitrophenol to
prevent exposure.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles/Face Shield

Chemical splash goggles are

required. A face shield should

be worn over safety glasses if

there is a risk of splashing.[3]

[4]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[3] Always

inspect gloves for integrity

before use.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and fully

buttoned.[3] For potential body

splashes, a butyl rubber or

neoprene apron is advised.[5]

Respiratory Protection Respirator

A NIOSH-approved N95 dust

mask or higher is necessary,

especially when engineering

controls like a fume hood are

insufficient to control exposure

to dust or aerosols.[4][6]

Foot Protection Closed-Toe Shoes

Sturdy, closed-toe shoes must

be worn at all times in the

laboratory.[3]

Source: BenchChem, Carl ROTH, Sigma-Aldrich, Environment, Health and Safety[3][4][5][6]

Experimental Protocols: Handling and Disposal
Handling Procedure:

Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace in a well-ventilated area, preferably within a chemical fume hood.[3]
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Dispensing: Avoid the formation of dust and aerosols.[7] Use appropriate tools for

transferring the chemical.

During Use: Keep containers of 2,3-Difluoro-6-nitrophenol tightly closed when not in use.

[3] Avoid all personal contact, including inhalation of any dust or vapors.[3] Do not eat, drink,

or smoke when using this product.[1]

After Handling: Wash hands and any exposed skin thoroughly with soap and water after

handling. Decontaminate all surfaces and equipment used.[3]

Spill and Emergency Procedures:

Minor Spills:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection.

Sweep up the solid material, avoiding dust generation, and place it into a suitable, labeled

container for disposal.[1][8]

Clean the spill area with a suitable solvent and then wash with soap and water.

Major Spills:

Evacuate the laboratory and alert emergency responders.

Prevent the spread of the spill and avoid contact with the material.

First Aid:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Get medical attention.[1]

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing. Get medical attention.[1]
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[7]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Call a physician or poison control center immediately.[7]

Disposal Plan:

Waste Collection: All waste materials contaminated with 2,3-Difluoro-6-nitrophenol,
including empty containers, used gloves, and disposable labware, must be collected in a

designated and clearly labeled hazardous waste container.[3]

Waste Segregation: Do not mix this waste with other waste streams.

Disposal: Dispose of contents/container to an approved waste disposal plant in accordance

with local, state, and federal regulations.[1]

Operational Workflow
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Caption: Workflow for handling 2,3-Difluoro-6-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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